Cas no 34159-46-1 (2-(Dimethoxyphosphoryl)acetic acid)

2-(Dimethoxyphosphoryl)acetic acid is a phosphonate ester derivative of acetic acid, characterized by the presence of two methoxy groups attached to the phosphorus atom. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of phosphonate-based ligands and biologically active molecules. Its structure enables efficient participation in Horner-Wadsworth-Emmons reactions, making it valuable for olefination processes. The phosphonate moiety enhances stability and reactivity, facilitating selective modifications in complex synthetic pathways. The compound is typically supplied as a high-purity solid, ensuring consistent performance in research and industrial applications. Proper handling under inert conditions is recommended to maintain its integrity.

2-(Dimethoxyphosphoryl)acetic acid structure

34159-46-1 structure

Product Name:2-(Dimethoxyphosphoryl)acetic acid

CAS No:34159-46-1

MF:C₄H₉O₅P

MW:168.085022687912

MDL:MFCD03788193

CID:918807

Update Time:2025-05-27

2-(Dimethoxyphosphoryl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-dimethoxyphosphorylacetic acid
- DIMETHYLPHOSPHONOACETIC ACID
- (dimethoxyphosphinyl)acetic acid
- (dimethoxyphosphoryl)acetic acid
- 2-(dimethoxyphosphoryl)acetic acid
- Dimethyl(carboxymethyl)phosphonate
- dimethyl-phosphono-acetic acid
- O,O-dimethylphosphorylethanoic acid
- 2-(Dimethoxyphosphoryl)acetic acid
- MDL： MFCD03788193
- Inchi： 1S/C4H9O5P/c1-8-10(7,9-2)3-4(5)6/h3H2,1-2H3,(H,5,6)
- InChI Key： QOJLTIJRCYTUDQ-UHFFFAOYSA-N
- SMILES： P(CC(=O)O)(=O)(OC)OC

Computed Properties

Exact Mass: 168.01900

Experimental Properties

PSA: 82.64000
LogP: 0.55690

2-(Dimethoxyphosphoryl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D479333-100mg	2-(Dimethoxyphosphoryl)acetic acid	34159-46-1		100mg	$ 150.00	2023-09-07
TRC	D479333-250mg	2-(Dimethoxyphosphoryl)acetic acid	34159-46-1		250mg	$ 287.00	2023-09-07
TRC	D479333-500mg	2-(Dimethoxyphosphoryl)acetic acid	34159-46-1		500mg	$ 443.00	2023-09-07
TRC	D479333-1g	2-(Dimethoxyphosphoryl)acetic acid	34159-46-1		1g	$ 510.00	2022-06-05
Chemenu	CM361041-100mg	2-(Dimethoxyphosphoryl)acetic acid	34159-46-1	95%+	100mg	$97	2023-02-02
Chemenu	CM361041-250mg	2-(Dimethoxyphosphoryl)acetic acid	34159-46-1	95%+	250mg	$142	2023-02-02
abcr	AB471432-1 g	Dimethyl (carboxymethyl)phosphonate, 98%; .	34159-46-1	98%	1g	€362.00	2023-07-18
Ambeed	A524106-100mg	2-(Dimethoxyphosphoryl)acetic acid	34159-46-1	95%	100mg	$25.0	2024-04-15
Ambeed	A524106-250mg	2-(Dimethoxyphosphoryl)acetic acid	34159-46-1	95%	250mg	$30.0	2024-04-15
Ambeed	A524106-1g	2-(Dimethoxyphosphoryl)acetic acid	34159-46-1	95%	1g	$110.0	2024-04-15